Cas no 2168332-51-0 (3-methyl-1-(3-methylphenyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 3-methyl-1-(3-methylphenyl)-1H-pyrazole-4-carbonitrile
• CAS No: 2168332-51-0
• MF: C₁₂H₁₁N₃
• MW: 197.235841989517
• CID: 5852746
• PubChem ID: 165881632
• Update Time: 2025-06-13

3-methyl-1-(3-methylphenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(3-methylphenyl)-1H-pyrazole-4-carbonitrile
• EN300-1460965
• 2168332-51-0

• Inchi： 1S/C12H11N3/c1-9-4-3-5-12(6-9)15-8-11(7-13)10(2)14-15/h3-6,8H,1-2H3
• InChI Key： FFROOLPCTAQSJO-UHFFFAOYSA-N
• SMILES： N1(C=C(C#N)C(C)=N1)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 197.095297364g/mol
• Monoisotopic Mass: 197.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6Ų

Additional information on 3-methyl-1-(3-methylphenyl)-1H-pyrazole-4-carbonitrile

Introduction to 3-methyl-1-(3-methylphenyl)-1H-pyrazole-4-carbonitrile (CAS No. 2168332-51-0)

3-methyl-1-(3-methylphenyl)-1H-pyrazole-4-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2168332-51-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocycle characterized by a five-membered ring containing two nitrogen atoms. The presence of a methyl group at the 3-position of the pyrazole ring and a 3-methylphenyl substituent at the 1-position, along with a nitrile group at the 4-position, contributes to its unique chemical properties and potential biological activities.

The structural features of 3-methyl-1-(3-methylphenyl)-1H-pyrazole-4-carbonitrile make it a promising candidate for further exploration in drug discovery. Pyrazole derivatives are well-documented for their diverse pharmacological effects, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific substitution pattern in this compound may influence its interactions with biological targets, making it an interesting subject for structure-activity relationship (SAR) studies.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic applications. The nitrile group in 3-methyl-1-(3-methylphenyl)-1H-pyrazole-4-carbonitrile is particularly noteworthy, as nitriles are often incorporated into drug molecules due to their ability to enhance binding affinity and metabolic stability. This functional group can participate in hydrogen bonding interactions with biological targets, potentially improving the compound's efficacy.

Moreover, the 3-methylphenyl substituent introduces aromaticity and lipophilicity to the molecule, which can be crucial for membrane permeability and target binding. The combination of these structural elements suggests that 3-methyl-1-(3-methylphenyl)-1H-pyrazole-4-carbonitrile may exhibit unique pharmacokinetic and pharmacodynamic properties compared to other pyrazole derivatives.

Recent research in medicinal chemistry has highlighted the importance of optimizing molecular structure to achieve desired biological outcomes. Computational modeling and high-throughput screening techniques have been employed to evaluate the potential of 3-methyl-1-(3-methylphenyl)-1H-pyrazole-4-carbonitrile as a lead compound for further development. These studies aim to identify optimal analogs with improved potency, selectivity, and reduced toxicity.

The synthesis of 3-methyl-1-(3-methylphenyl)-1H-pyrazole-4-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been explored to facilitate the construction of the target molecule efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical testing.

In preclinical studies, 3-methyl-1-(3-methylphenyl)-1H-pyrazole-4-carbonitrile has shown promise in several in vitro and in vivo models. Its ability to modulate key biological pathways has been investigated, particularly those relevant to inflammation and cancer. The compound's interaction with enzymes and receptors involved in these pathways could provide insights into its therapeutic potential.

The development of novel pharmaceutical agents relies heavily on understanding their mechanism of action at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been utilized to elucidate how 3-methyl-1-(3-methylphenyl)-1H-pyrazole-4-carbonitrile interacts with biological targets. These structural insights are essential for designing next-generation drugs with enhanced efficacy and reduced side effects.

As research progresses, 3-methyl-1-(3-methylphenyl)-1H-pyrazole-4-carbonitrile is expected to play a significant role in advancing our understanding of heterocyclic chemistry and its applications in medicine. Continued investigation into its properties and potential therapeutic uses will likely uncover new opportunities for drug development across various disease areas.

The integration of computational chemistry with experimental methods has accelerated the discovery process for compounds like 3-methyl-1-(3-methylphenyl)-1H-pyrazole-4-carbonitrile. Machine learning algorithms can predict biological activity based on molecular structure, enabling researchers to prioritize promising candidates for further study. This interdisciplinary approach is transforming how new drugs are discovered and developed.

In conclusion, 3-methyl-1-(3-methylphenyl)-1H-pyrazole-4-carbonitrile (CAS No. 2168332-51-0) represents an exciting avenue in pharmaceutical research due to its unique structural features and potential biological activities. Further exploration of this compound holds promise for contributing novel therapeutic agents to address unmet medical needs.